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Abstract
Orthosulfamuron, a sulfonylurea herbicide, is a potent inhibitor of the acetolactate synthase

(ALS) enzyme, crucial for the biosynthesis of branched-chain amino acids in plants.[1][2] This

document provides detailed application notes and experimental protocols for the effective use

of orthosulfamuron in controlling a broad spectrum of weeds in transplanted rice (Oryza

sativa L.). It synthesizes data from various studies on optimal application rates, timing, and

tank-mix or sequential strategies to maximize weed control efficacy while ensuring crop safety.

The provided protocols are intended to guide researchers in conducting rigorous efficacy,

phytotoxicity, and dose-response studies.

Introduction
Weed infestation is a primary biotic constraint in transplanted rice cultivation, leading to

significant yield losses ranging from 15% to as high as 76%.[1][3] Traditional weed

management practices like manual weeding are often labor-intensive and expensive. Chemical

weed control offers a practical and economical alternative. Orthosulfamuron has emerged as

a versatile herbicide for transplanted rice, effective against grasses, sedges, and broad-leaved

weeds when applied as a pre-emergence or post-emergence treatment.[1][2] Understanding its
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mode of action and optimizing application techniques are critical for sustainable weed

management and maximizing rice productivity.

Mode of Action
Orthosulfamuron is a systemic herbicide readily absorbed by the roots and foliage of weeds.

[4] It translocates through both the xylem and phloem to the plant's growing points.[4] As an

ALS inhibitor, it blocks the synthesis of the essential branched-chain amino acids: valine,

leucine, and isoleucine.[1][2] This inhibition leads to the cessation of cell division and plant

growth, ultimately resulting in weed death.[4]
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Figure 1: Orthosulfamuron's inhibition of the ALS enzyme pathway.

Application Techniques and Efficacy
Orthosulfamuron can be applied as a pre-emergence (PRE) or post-emergence (POE)

herbicide, either alone, in tank-mixes, or in sequential application with other herbicides to

provide broad-spectrum weed control throughout the critical period of crop-weed competition.

Standalone Application
Field studies have demonstrated the efficacy of orthosulfamuron applied alone at various

rates and timings.
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Application
Timing

Rate (g
a.i./ha)

Weed
Control
Efficiency
(%)

Dominant
Weeds
Controlled

Rice Grain
Yield (
kg/ha )

Reference

PRE (3-5

DAT)
120 -

Grasses,

Sedges,

Broad-leaved

- [1]

POE (25-30

DAT)
120 -

Grasses,

Sedges,

Broad-leaved

- [1]

DAT: Days After Transplanting

Sequential Application
Sequential application of a pre-emergence herbicide followed by a post-emergence application

of orthosulfamuron, or vice versa, has proven to be highly effective in managing multiple

flushes of weeds. A study in Bangladesh found that sequential application of pyrazosulfuron-

ethyl followed by orthosulfamuron and butachlor + propanil provided the most effective and

economic weed control.[4]

Herbicide
Sequence

Application
Timing

Weed Density
Reduction (%)

Rice Grain
Yield Increase
(%)

Reference

Pyrazosulfuron-

ethyl fb

Orthosulfamuron

fb Butachlor +

Propanil

PRE fb EPOE fb

LPOE
46-98 - [4]

Orthosulfamuron

(PRE) fb

Orthosulfamuron

(POE)

3-5 DAT fb 25-30

DAT
-

66.0 (over weedy

check)
[1]
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fb: followed by; EPOE: Early Post-Emergence; LPOE: Late Post-Emergence

Tank-Mix Combinations
Tank-mixing orthosulfamuron with other herbicides can broaden the spectrum of controlled

weeds and help manage herbicide resistance. A pre-mix formulation of orthosulfamuron with

pretilachlor has been evaluated for its efficacy.

Tank-Mix
Combination

Application
Timing

Rate (g a.i./ha)
Weeds
Controlled

Reference

Orthosulfamuron

+ Pretilachlor
PRE 600 (formulation)

Grasses,

Sedges, Broad-

leaved

Experimental Protocols
Protocol for Evaluating Weed Control Efficacy
This protocol outlines a standard methodology for conducting field trials to assess the efficacy

of orthosulfamuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1249393#orthosulfamuron-application-techniques-
for-weed-control-in-transplanted-rice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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